Cas no 175205-56-8 (1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene)

• Product Name: 1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene
• CAS No: 175205-56-8
• MF: C₇H₂Cl₂F₃I
• MW: 340.896462917328
• MDL: MFCD00084997
• CID: 135470
• PubChem ID: 2736838
• Update Time: 2025-06-17

1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene
• 3,5-Dichloro-4-iodobenzotrifluoride
• Benzene,1,3-dichloro-2-iodo-5-(trifluoromethyl)-
• BUTTPARK 96\50-28
• 3,5-DICHLORO-4-IODOBENZTRIFLUORIDE
• 3,5-DichloroI-4-iodobenzotrifluoride
• 1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene, 3,5-Dichloro-4-iodo-alpha,alpha,alpha-trifluorotoluene
• 3,5-Dichloro-4-iodobenzotrifluoride97%
• 3,5-Dichloro-4-iodobenzotrifluoride 97%
• C7H2Cl2F3I
• Benzene, 1,3-dichloro-2-iodo-5-(trifluoromethyl)-
• 175205-56-8
• SY041534
• CS-0313674
• MFCD00084997
• AC9761
• DTXSID40371640
• SCHEMBL22366856
• RLCCFAVBZGICHD-UHFFFAOYSA-N
• FT-0614547
• AKOS015890715
• FS-4974
• A811948
• DB-044154

• MDL： MFCD00084997
• Inchi： 1S/C7H2Cl2F3I/c8-4-1-3(7(10,11)12)2-5(9)6(4)13/h1-2H
• InChI Key： RLCCFAVBZGICHD-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)(F)F)C=C1Cl)Cl

Computed Properties

• Exact Mass: 339.85300
• Monoisotopic Mass: 339.853
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 2.018
• Boiling Point: 244.663 ℃ at 760 mmHg
• Flash Point: 101.8°C
• Refractive Index: 1.551
• PSA: 0.00000
• LogP: 4.61680
• Solubility: Not determined

1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23-S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on 1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene

Professional Introduction to 1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene (CAS No. 175205-56-8)

1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound, identified by the chemical abstracts service number CAS No. 175205-56-8, features a benzene ring substituted with chlorine, iodine, and trifluoromethyl groups, making it a versatile intermediate in synthetic chemistry. The presence of multiple halogen atoms enhances its reactivity, enabling diverse transformations that are valuable for the development of novel agrochemicals, pharmaceuticals, and advanced materials.

The structural motif of 1,3-dichloro-2-iodo-5-(trifluoromethyl)benzene positions it as a key building block in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. These reactions allow for the efficient construction of complex molecular frameworks, often employed in the synthesis of biologically active compounds. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effects of chlorine and iodine create a delicate balance that influences the compound's reactivity and selectivity in various chemical processes.

In recent years, researchers have been exploring the applications of this compound in the development of novel pharmaceuticals. The halogenated aromatic system provides a rich platform for modulating biological activity through structural modifications. For instance, studies have demonstrated its utility in generating substituted benzenes that exhibit potent interactions with biological targets. The< strong>1,3-dichloro-2-iodo-5-(trifluoromethyl)benzene scaffold has been employed in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

The compound's reactivity also makes it a valuable precursor in materials science. For example, it has been utilized in the preparation of organic semiconductors and liquid crystals due to its ability to form stable π-conjugated systems. These materials are essential for next-generation electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The< strong>1,3-dichloro-2-iodo-5-(trifluoromethyl)benzene structure allows for fine-tuning of electronic properties through strategic functionalization, enabling the development of high-performance optoelectronic materials.

Recent advances in synthetic methodologies have further expanded the utility of CAS No. 175205-56-8. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the introduction of diverse substituents at specific positions on the benzene ring. This flexibility has led to the discovery of new derivatives with enhanced functionalities. Additionally, photoredox catalysis has been employed to access novel isomers and rearranged products, providing access to previously inaccessible chemical space.

The trifluoromethyl group in particular has been extensively studied for its impact on molecular properties. It not only influences electronic effects but also contributes to steric hindrance and lipophilicity, which are crucial factors in drug design. In pharmaceutical applications, compounds containing trifluoromethyl groups often exhibit improved pharmacokinetic profiles due to their enhanced binding affinity and metabolic stability. This has led to their incorporation into a wide range of therapeutic agents used to treat various diseases.

In conclusion, 1,3-dichloro-2-iodo-5-(trifluoromethyl)benzene represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in synthetic chemistry, while its reactivity allows for the development of innovative pharmaceuticals and advanced materials. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of chemical innovation.